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Compound of Interest

Compound Name: 4-(Chloromethyl)phenylacetic acid

Cat. No.: B1626303

4-(Chloromethyl)phenylacetic acid (CAS No: 938-95-4) is a valuable bifunctional molecule
utilized in chemical synthesis, particularly in the development of pharmaceutical intermediates.
[1] Its structure incorporates both a reactive benzylic chloride and a carboxylic acid, rendering it
highly useful but also demanding stringent safety and handling protocols. This guide provides
an in-depth framework for researchers and drug development professionals to manage the
risks associated with this compound, ensuring both personal safety and experimental integrity.
The causality behind the recommended protocols stems from the compound's identified
hazards: it is toxic upon ingestion and causes significant irritation to the skin, eyes, and
respiratory system.[1][2]

Section 1: Hazard Identification and GHS
Classification

A thorough understanding of a chemical's intrinsic hazards is the foundation of safe laboratory
practice. 4-(Chloromethyl)phenylacetic acid is classified under the Globally Harmonized
System (GHS) with several key hazards that dictate the necessary precautions. The primary
risks are acute toxicity and severe irritant effects.[1]

The signal word for this compound is "Danger”.[1]

Table 1: GHS Hazard Classification for 4-(Chloromethyl)phenylacetic Acid
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Hazard Class Category Hazard Statement Source(s)
o H301: Toxic if
Acute Toxicity, Oral Category 3 [1]
swallowed
Skin H315: Causes skin
) o Category 2 S [1112]
Corrosion/Irritation irritation

) o H317: May cause an
Skin Sensitization Category 1 ) ) ) [1]
allergic skin reaction

Serious Eye H319: Causes serious
- Category 2 N [1](2]
Damage/Irritation eye irritation

Specific target organ
o ) H335: May cause
toxicity (single Category 3 ) S [1][2]
respiratory irritation
exposure)

These classifications necessitate a comprehensive approach to exposure prevention, as
contact via any route—ingestion, skin contact, eye contact, or inhalation—can lead to adverse
health effects.

Section 2: Exposure Controls and Personal
Protective Equipment (PPE)

Engineering controls and Personal Protective Equipment (PPE) are the primary defenses
against exposure. The selection of PPE must directly address the hazards identified in Section
1.

Engineering Controls: The First Line of Defense

» Ventilation: All handling of solid 4-(Chloromethyl)phenylacetic acid should occur in a well-
ventilated area to prevent the accumulation of dust.[2][3] For procedures that may generate
significant dust or aerosols, a certified chemical fume hood or a local exhaust ventilation
system is mandatory. This is a direct countermeasure to the respiratory irritation hazard
(H335).

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.chemicalbook.com/msds/4-chloromethylphenyl-acetic-acid.htm
https://www.chemicalbook.com/msds/4-chloromethylphenyl-acetic-acid.htm
https://www.fishersci.com/store/msds?partNumber=AC160725000&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-chloromethylphenyl-acetic-acid.htm
https://www.chemicalbook.com/msds/4-chloromethylphenyl-acetic-acid.htm
https://www.fishersci.com/store/msds?partNumber=AC160725000&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-chloromethylphenyl-acetic-acid.htm
https://www.fishersci.com/store/msds?partNumber=AC160725000&countryCode=US&language=en
https://www.benchchem.com/product/b1626303?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC160725000&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR0901_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Safety Stations: An operational eyewash station and safety shower must be readily
accessible in the immediate vicinity of the workstation.[2]

Personal Protective Equipment (PPE): A Mandated
Barrier

A comprehensive suite of PPE is required for all personnel handling this compound. The
rationale is to create a complete barrier against dermal, ocular, and respiratory exposure.

o Eye and Face Protection: Chemical safety goggles conforming to EN166 or NIOSH
standards are mandatory.[3][4] Due to the serious eye irritation risk (H319), a face shield
should be worn in addition to goggles, especially when handling larger quantities or when
there is a risk of splashing.[5][6]

¢ Skin Protection:

o Gloves: Chemical-resistant, impervious gloves, such as nitrile rubber, must be worn.[4][5]
Double-gloving is recommended as a best practice to minimize the risk of exposure from a
potential tear or during glove removal.[5] Gloves must be inspected before use and
changed frequently, especially if contamination is suspected.[7]

o Protective Clothing: A long-sleeved lab coat or a disposable gown is required to protect
against skin contact.[3][5] This directly mitigates the skin irritation hazard (H315). For
larger scale operations, chemical-resistant coveralls may be necessary.

o Respiratory Protection:

o If engineering controls are insufficient or during spill cleanup where dust generation is
unavoidable, a properly fit-tested N95 respirator or higher is the minimum requirement.[5]
This is essential to prevent respiratory irritation and potential sensitization.

Section 3: Safe Handling and Storage Procedures

Adherence to standardized handling and storage protocols is critical for preventing accidents
and maintaining the compound's integrity.

Handling Protocols
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e Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[3][4][7]
Use dry clean-up procedures for any minor spills on the benchtop; do not use air hoses for
cleaning.[3]

o Personal Hygiene: Wash hands thoroughly with soap and water after handling, and before
eating, drinking, or smoking.[2][3] Contaminated work clothing should be laundered
separately from other clothes.[3]

e Grounding: For processes involving the transfer of large quantities of powder, equipment
should be properly grounded to prevent static discharge.[3]

Storage Requirements

» Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][3][7]

e Security: The substance should be stored locked up, accessible only to authorized
personnel, as recommended by precautionary statement P405.[1][2][3]

e Incompatibilities: Store away from strong oxidizing agents and strong bases.[2]

Workflow for Safe Handling and Emergency Response
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é Preparation & Risk Assessment\

1. Conduct Risk Assessment
(Review SDS)

\i
2. Don Correct PPE
(Goggles, Gloves, Lab Coat)
\i
[3. Verify Engineering Controls
( )

Fume Hood, Eyewash Station

Routine Handling

4. Handle Compound in Fume Hood
(Avoid Dust Generation)
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6. Dispose of Waste Properly Incident Occurs

J

5. Store Securely
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.

Personnel Exposure Material Spill

Response Protocols h

\ 4
Contain & Clean Spill
(See Section 5)

Seek Immediate Medical Attention

Initiate First Aid
(See Section 4)

Click to download full resolution via product page

Caption: Workflow for handling 4-(Chloromethyl)phenylacetic acid.
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Section 4: First Aid and Emergency Procedures

Immediate and appropriate first aid is critical following any exposure. Always show the Safety
Data Sheet to attending medical personnel.[1][7]

Step-by-Step First Aid Protocols

e If Inhaled:
o Immediately move the exposed person to fresh air.[1][2][8]

o If breathing is difficult or has stopped, trained personnel should provide artificial respiration
or oxygen.[2][8]

o Keep the person warm and at rest.[8]
o Call a POISON CENTER or doctor immediately.[1]
 In Case of Skin Contact:
o Immediately remove all contaminated clothing.[8]
o Flush the affected skin with plenty of soap and water for at least 15 minutes.[2][8]
o If skin irritation or an allergic reaction occurs, seek medical advice.[1][2]
o Wash contaminated clothing before reuse.[3]
¢ In Case of Eye Contact:

o Rinse cautiously and thoroughly with plenty of water for at least 15 minutes, also under the
eyelids.[1][2]

o Remove contact lenses, if present and easy to do. Continue rinsing.[1][2]
o Immediately call a POISON CENTER or doctor.[1][3]

o If Swallowed:
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o Rinse the mouth with water.[7]
o Do NOT induce vomiting.[3][9]

o Immediately call a POISON CENTER or doctor.[1] Never give anything by mouth to an
unconscious person.[4][7]

Section 5: Spill Management and Waste Disposal

Accidental release requires a controlled and systematic response to prevent environmental
contamination and personnel exposure.

Spill Cleanup Protocol

o Evacuate: Clear all non-essential personnel from the area and move upwind of the spill.[3]
» Ventilate: Ensure the area is well-ventilated.
» Contain: Prevent the spill from entering drains, sewers, or waterways.[3]

o Wear PPE: Don the appropriate PPE as described in Section 2, including respiratory
protection.

o Clean Up:

o For minor spills, use dry clean-up procedures.[3] Gently sweep or vacuum up the spilled
material. Avoid generating dust.[3][4]

o Place the collected material into a clean, dry, sealable, and properly labeled container for
disposal.[3]

o Decontaminate: Clean the spill area thoroughly once the material has been removed.

Waste Disposal

» Disposal of 4-(Chloromethyl)phenylacetic acid and its containers must be handled by a
licensed professional waste disposal service.[7]
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o Dispose of contents and containers in accordance with all local, regional, national, and
international regulations.[2][3] Do not release into the environment.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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